An ICT-based fluorescent switch-on probe for hydrogen sulfide in living cells†
Chemical Communications Pub Date: 2013-07-31 DOI: 10.1039/C3CC44539A
Abstract
An ICT-based fluorescent turn-on probe for hydrogen sulfide with high selectivity has been designed and synthesized. It exhibits up to 62-fold switch-on response toward H2S at given concentrations and can detect H2S in living cells with high sensitivity.
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